molecular formula C17H13NO2S2 B4759126 5-(4-hydroxybenzylidene)-3-(4-methylphenyl)-2-thioxo-1,3-thiazolidin-4-one

5-(4-hydroxybenzylidene)-3-(4-methylphenyl)-2-thioxo-1,3-thiazolidin-4-one

Cat. No. B4759126
M. Wt: 327.4 g/mol
InChI Key: HVBAAFLVYDBWPY-GDNBJRDFSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

5-(4-hydroxybenzylidene)-3-(4-methylphenyl)-2-thioxo-1,3-thiazolidin-4-one, commonly known as HMTT, is a thiazolidinone derivative that has gained attention in scientific research due to its potential therapeutic applications. HMTT has been synthesized using various methods and has shown promising results in various studies.

Mechanism of Action

HMTT exerts its effects through various mechanisms, including the inhibition of NF-κB, a transcription factor that regulates the expression of genes involved in inflammation and immunity. HMTT has also been shown to activate the Nrf2 pathway, which plays a crucial role in the regulation of antioxidant and detoxification enzymes.
Biochemical and Physiological Effects:
HMTT has been shown to have various biochemical and physiological effects, including the inhibition of cell proliferation, induction of apoptosis, and suppression of angiogenesis. HMTT has also been shown to reduce inflammation and oxidative stress, which are involved in the pathogenesis of various diseases.

Advantages and Limitations for Lab Experiments

One advantage of using HMTT in lab experiments is its ease of synthesis and availability. HMTT has also been shown to have low toxicity and high stability, making it a suitable candidate for various applications. However, one limitation of using HMTT is its poor solubility in aqueous solutions, which may affect its bioavailability and efficacy.

Future Directions

There are several future directions for the research on HMTT, including the development of more efficient synthesis methods and the investigation of its potential therapeutic applications in various disease models. Further studies are also needed to elucidate the mechanisms underlying the effects of HMTT and to optimize its pharmacological properties. In addition, the development of HMTT derivatives may lead to the discovery of more potent and selective compounds with improved therapeutic profiles.

Scientific Research Applications

HMTT has been studied for its potential therapeutic applications, including its anti-inflammatory, antioxidant, and antitumor properties. HMTT has been shown to inhibit the production of inflammatory cytokines and reduce oxidative stress in various studies. Additionally, HMTT has demonstrated antitumor effects in several cancer cell lines, making it a potential candidate for cancer therapy.

properties

IUPAC Name

(5Z)-5-[(4-hydroxyphenyl)methylidene]-3-(4-methylphenyl)-2-sulfanylidene-1,3-thiazolidin-4-one
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C17H13NO2S2/c1-11-2-6-13(7-3-11)18-16(20)15(22-17(18)21)10-12-4-8-14(19)9-5-12/h2-10,19H,1H3/b15-10-
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

HVBAAFLVYDBWPY-GDNBJRDFSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=CC=C(C=C1)N2C(=O)C(=CC3=CC=C(C=C3)O)SC2=S
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Isomeric SMILES

CC1=CC=C(C=C1)N2C(=O)/C(=C/C3=CC=C(C=C3)O)/SC2=S
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C17H13NO2S2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

327.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
Reactant of Route 1
5-(4-hydroxybenzylidene)-3-(4-methylphenyl)-2-thioxo-1,3-thiazolidin-4-one
Reactant of Route 2
Reactant of Route 2
5-(4-hydroxybenzylidene)-3-(4-methylphenyl)-2-thioxo-1,3-thiazolidin-4-one
Reactant of Route 3
5-(4-hydroxybenzylidene)-3-(4-methylphenyl)-2-thioxo-1,3-thiazolidin-4-one

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.